Cas no 2287310-89-6 (5-Methylquinoline-8-sulfonamide)

• Product Name: 5-Methylquinoline-8-sulfonamide
• CAS No: 2287310-89-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5326954
• Update Time: 2025-05-22

5-Methylquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Methylquinoline-8-sulfonamide
• Z3485389288

• Inchi： 1S/C10H10N2O2S/c1-7-4-5-9(15(11,13)14)10-8(7)3-2-6-12-10/h2-6H,1H3,(H2,11,13,14)
• InChI Key： DOHLBXSSOVDGLP-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C2=CC=CN=C21)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4

Additional information on 5-Methylquinoline-8-sulfonamide

5-Methylquinoline-8-sulfonamide (CAS No. 2287310-89-6): A Comprehensive Overview

5-Methylquinoline-8-sulfonamide, identified by the CAS registry number 2287310-89-6, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Methylquinoline-8-sulfonamide consists of a quinoline ring system with a methyl group at the 5-position and a sulfonamide group at the 8-position, making it a versatile molecule for further functionalization and exploration.

The synthesis of 5-Methylquinoline-8-sulfonamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and sulfonation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for this compound in both academic and industrial settings.

In terms of pharmacological properties, 5-Methylquinoline-8-sulfonamide has shown promise as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, recent research published in Nature Communications highlighted its inhibitory effects on a specific kinase involved in tumor progression, suggesting its potential as an anti-cancer agent. Furthermore, its sulfonamide group confers excellent bioavailability, making it an attractive candidate for drug development.

Beyond pharmacology, 5-Methylquinoline-8-sulfonamide has found applications in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers at Stanford University have reported enhanced charge transport properties when this compound is incorporated into polymer blends, paving the way for its use in next-generation electronic devices. Additionally, its thermal stability and mechanical strength make it a valuable component in high-performance materials.

The environmental impact of 5-Methylquinoline-8-sulfonamide is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is crucial. Recent studies conducted by the European Chemicals Agency (ECHA) indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further investigations are needed to assess its long-term effects on soil ecosystems and terrestrial organisms.

In conclusion, 5-Methylquinoline-8-sulfonamide (CAS No. 2287310-89-6) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups provide a foundation for innovative research and development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing global challenges in health and technology.